2-(2-Formylphenyl)-5-methoxybenzoic acid

• IUPAC Name: 2-(2-formylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H12O4/c1-19-11-6-7-13(14(8-11)15(17)18)12-5-3-2-4-10(12)9-16/h2-9H,1H3,(H,17,18)
• InChI Key: MDTFXGRZJUAYAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=CC=C2C=O)C(=O)O
• Molecular Formula: C15H12O4
• DSSTOX Substance ID: DTXSID90688851
• Molecular Weight: 256.25 g/mol
• CAS No.: 1262010-81-0

Description

2-(2-Formylphenyl)-5-methoxybenzoic acid is a benzoic acid derivative featuring a formyl group at the ortho position of the phenyl ring attached to the benzoic acid backbone and a methoxy group at the para position. Key structural features include:

• 2-Formylphenyl substituent: Introduces electrophilic reactivity, enabling participation in condensation or nucleophilic addition reactions.
• 5-Methoxy group: Electron-donating effects modulate electronic distribution and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Formylphenyl)-5-methoxybenzoic acid can be achieved through several methods. One common approach involves the formylation of 5-methoxybenzoic acid using a Vilsmeier-Haack reaction, which employs N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃) as reagents. The reaction typically proceeds under mild conditions, yielding the desired formylated product.

Industrial Production Methods: In an industrial setting, the production of 2-(2-Formylphenyl)-5-methoxybenzoic acid may involve large-scale formylation reactions using optimized conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions: 2-(2-Formylphenyl)-5-methoxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: The formyl group can be reduced to a hydroxyl group (–OH) using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: KMnO₄ in an acidic medium or CrO₃ in acetic acid.

Reduction: NaBH₄ in methanol or LiAlH₄ in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: 2-(2-Carboxyphenyl)-5-methoxybenzoic acid.

Reduction: 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Formylphenyl)-5-methoxybenzoic acid has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a probe for investigating biological pathways.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2-Formylphenyl)-5-methoxybenzoic acid depends on its interaction with molecular targets. The formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The methoxy group may enhance the compound’s solubility and bioavailability, facilitating its interaction with biological targets.

Comparison with Similar Compounds

Structural Analogues

The following table compares structural features and properties of 2-(2-formylphenyl)-5-methoxybenzoic acid with key analogs:

Compound Name	Substituents/Functional Groups	Molecular Formula	Key Properties/Applications	Evidence Source
2-(2-Formylphenyl)-5-methoxybenzoic acid	2-(2-formylphenyl), 5-methoxy, benzoic acid	C15H12O5*	Hypothetical; reactivity driven by formyl and methoxy groups	N/A
2-Chloro-5-(2-formylphenyl)benzoic acid	5-(2-formylphenyl), 2-Cl, benzoic acid	C14H9ClO3	MW 260.67; halogen introduces steric/electronic effects
5-Formyl-2-hydroxy-3-methoxybenzoic acid	5-formyl, 2-hydroxy, 3-methoxy, benzoic acid	C9H8O5	Synonym: 5-Carboxyvanillin; potential flavor/pharma applications
Methyl 5-formyl-2-methoxybenzoate	5-formyl, 2-methoxy, methyl ester	C10H10O4	Ester precursor (CAS 78515-16-9); hydrolyzable to acid
5-(2-Formylphenyl)-2-hydroxyisonicotinic acid	5-(2-formylphenyl), 2-hydroxy, isonicotinic acid	C13H9NO4	Pyridine core; CAS 1261922-75-1; structural diversity for drug design

*Hypothetical formula based on structural analogy.

Key Observations:

• Substituent Position : The ortho-formylphenyl group in the target compound distinguishes it from para-substituted analogs (e.g., 5-formyl derivatives in ) . This positioning may enhance intramolecular hydrogen bonding or steric hindrance.
• Functional Group Diversity : Compared to ester or amide-linked analogs (–5), the free carboxylic acid group in the target compound increases polarity and bioavailability .

Physicochemical Properties

• Acidity : The methoxy group (electron-donating) reduces acidity compared to chloro- or nitro-substituted analogs (e.g., 2-chloro derivative in , pKa likely ~3.5–4.0) .
• Melting Points: Analogous compounds exhibit melting points ranging 123–183°C (e.g., 123–125°C for 4-((2-formylphenyl)amino)-4-oxobutanoic acid in ) .
• Solubility : Methoxy groups improve aqueous solubility relative to halogenated derivatives (e.g., 2-chloro-5-(2-formylphenyl)benzoic acid in ) .

Pharmacological and Industrial Relevance

• Drug Development : Formyl groups serve as handles for Schiff base formation, enabling conjugation with amines (e.g., –5’s amide derivatives) .
• Material Science : Methoxybenzoic acids are intermediates in polymer and agrochemical synthesis () .